Cas no 2409-52-1 (2-\u200bMethylene-butanedioic acid 1,\u200b4-\u200bdiethyl ester)

2-\u200bMethylene-butanedioic acid 1,\u200b4-\u200bdiethyl ester Properties

Names and Identifiers

• Diethyl 2-methylenesuccinate
• Diethyl Itaconate (stabilized with TBC)
• Butanedioic acid,2-methylene-, 1,4-diethyl ester
• diethyl 2-methylidenebutanedioate
• 2-methylene succinic acid diethyl ester
• Butanedioic acid,methylene-,diethyl ester
• diethyl ester of itaconic acid
• diethyl methylidenesuccinate
• Ethyl itaconate
• Itaconic Acid Diethyl Ester
• methylene-succinic acid diethyl ester
• Itaconic Acid Diethyl Ester (stabilized with TBC)
• 2-Methylenebutanedioic acid 1,4-diethyl ester
• (Methylene)butanedioic acid diethyl ester
• Diethyl itaconate
• Diethyl methylenesuccinate
• NSC 1794
• NSC 67389
• Butanedioic acid, methylene-, diethyl ester
• QP6YYJ8SBB
• Succinic acid, methylene-, diethyl ester
• ZEFVHSWKYCYFFL-UHFFFAOYSA-N
• Butanedioic acid, 2-methylene-, 1,4-diethyl ester
• Itaconic acid diethyl
• Diethyl 2-methylenesuccinate #
• NSC1794
• DiethylItaconate(stabili
• 27615-38-9
• D91100
• NSC67389
• BCP22464
• CS-0205160
• AS-59420
• SY008237
• ITACONIC ACID, DIETHYL ESTER
• AKOS006227600
• MFCD00059230
• AI3-11186
• CAA40952
• NSC-1794
• CCRIS 9508
• NSC-67389
• FT-0656585
• DTXSID5062390
• I0204
• NS00027557
• 1,4-diethyl 2-methylidenebutanedioate
• 2409-52-1
• SCHEMBL60515
• Butanedioic acid, 2-methylene, diethyl ester
• UNII-QP6YYJ8SBB
• DB-020675
• +Expand

• MDL： MFCD00059230
• InChIKey： ZEFVHSWKYCYFFL-UHFFFAOYSA-N
• Inchi： 1S/C9H14O4/c1-4-12-8(10)6-7(3)9(11)13-5-2/h3-6H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])([H])C(=C([H])[H])C(=O)OC([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 186.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 186.089
• Heavy Atom Count: 13
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 1.05890
• PSA: 52.60000
• Refractive Index: 1.4370 to 1.4400
• Boiling Point: 228°C(lit.)
• Melting Point: 58.5°C
• Flash Point: 108 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.05

2-\u200bMethylene-butanedioic acid 1,\u200b4-\u200bdiethyl ester Security Information

• Safety Instruction： S23; S24/25

2-\u200bMethylene-butanedioic acid 1,\u200b4-\u200bdiethyl ester Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters